molecular formula C13H17NO4 B1306335 3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid CAS No. 436811-02-8

3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid

Cat. No. B1306335
CAS RN: 436811-02-8
M. Wt: 251.28 g/mol
InChI Key: CUCXFTMLQYBTDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid” is a chemical compound with the CAS Number: 436811-02-8. Its molecular weight is 251.28 and its molecular formula is C13H17NO4 . The IUPAC name for this compound is 2-(tert-butyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H17NO4/c1-12(2,3)14-6-13-5-4-7(18-13)8(11(16)17)9(13)10(14)15/h4-5,7-9H,6H2,1-3H3,(H,16,17) . This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Chemical Synthesis and Reactivity

The synthesis of chemically complex structures like 3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0^1,5^]dec-8-ene-6-carboxylic acid often involves multiple steps, including Diels–Alder reactions, cycloaddition, and intramolecular reactions. For instance, the compound has been utilized in the synthesis of spirocyclic 3-oxotetrahydrofurans, potentially leading to biologically active heterocyclic compounds (Moskalenko & Boev, 2012). Additionally, its derivatives have been synthesized via intramolecular Diels–Alder reactions, demonstrating the chemical versatility and potential application in creating functionalized polycyclic systems (Milkiewicz et al., 2003).

Molecular Structure and Analysis

The molecular structure and properties of compounds related to 3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0^1,5^]dec-8-ene-6-carboxylic acid have been a subject of study. For instance, the synthesis and molecular structure of related bicyclic and tricyclic compounds have been detailed, showcasing the compound's relevance in understanding complex molecular architectures (Moriguchi et al., 2014a) (Moriguchi et al., 2014b).

Pharmacological and Material Science Applications

Compounds structurally related to 3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0^1,5^]dec-8-ene-6-carboxylic acid have been explored in various pharmacological contexts and material science applications. For instance, derivatives have been studied for their antibacterial activities against gram-positive and gram-negative bacteria, highlighting their potential in drug development (Mori et al., 2000). Also, the synthesis of deuterium-labeled derivatives has been investigated for the preparation of biologically active compounds and material sciences applications (Yamashita et al., 2019).

Safety and Hazards

This compound is labeled as an irritant . For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

properties

IUPAC Name

3-tert-butyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO4/c1-12(2,3)14-6-13-5-4-7(18-13)8(11(16)17)9(13)10(14)15/h4-5,7-9H,6H2,1-3H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUCXFTMLQYBTDM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)N1CC23C=CC(O2)C(C3C1=O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20389960
Record name BAS 05044544
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20389960
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

251.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-tert-Butyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid

CAS RN

436811-02-8
Record name 2-(1,1-Dimethylethyl)-1,2,3,6,7,7a-hexahydro-1-oxo-3a,6-epoxy-3aH-isoindole-7-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=436811-02-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name BAS 05044544
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20389960
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.